Cas no 62706-80-3 (2,4-Hexadiyn-1-ol, 6-(2-nitrophenoxy)-)

2,4-Hexadiyn-1-ol, 6-(2-nitrophenoxy)- structure
62706-80-3 structure
Product Name:2,4-Hexadiyn-1-ol, 6-(2-nitrophenoxy)-
CAS No:62706-80-3
MF:C12H9NO4
MW:231.204163312912
CID:434523
PubChem ID:71383615
Update Time:2025-04-19

2,4-Hexadiyn-1-ol, 6-(2-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadiyn-1-ol, 6-(2-nitrophenoxy)-
    • 6-(2-nitrophenoxy)hexa-2,4-diyn-1-ol
    • DTXSID90805920
    • 62706-80-3
    • Inchi: 1S/C12H9NO4/c14-9-5-1-2-6-10-17-12-8-4-3-7-11(12)13(15)16/h3-4,7-8,14H,9-10H2
    • InChI Key: QGLSIAOKILNTGC-UHFFFAOYSA-N
    • SMILES: O(CC#CC#CCO)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 231.05317
  • Monoisotopic Mass: 231.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • PSA: 72.6
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